Rovazolac

• CAS: 595566-61-3
• Molecular Formula: C21H19F3N2O4S
• Molecular Weight: 452.4 g/mol
• InChI: InChI=1S/C21H19F3N2O4S/c1-3-30-20(27)13-26-18(12-19(25-26)21(22,23)24)15-9-7-14(8-10-15)16-5-4-6-17(11-16)31(2,28)29/h4-12H,3,13H2,1-2H3
• InChIKey: ZUMNJDGBYXHASJ-UHFFFAOYSA-N

Rovazolac: Topical LXR Modulator Overview

Rovazolac (ALX-101) is a synthetic small-molecule modulator of liver X receptor (LXR), originally disclosed as Example 36 in patent WO2013130892A1 [1]. The compound is under clinical investigation as a topical gel for moderate atopic dermatitis, having completed a Phase 2 trial (NCT03175354) [2]. Physicochemical characterization indicates a molecular weight of 452.45 g/mol, a topological polar surface area (TPSA) of 86.64 Ų, and a calculated XLogP of 5.02 [1]. Rovazolac represents a dermatology-focused LXR modulator with a clinical development stage that distinguishes it from other LXR agonists primarily investigated for metabolic or oncologic indications [2].

Topical LXR modulator designed for dermatology research and skin-barrier pathway studies.

Phase 2 trial endpoint context (NCT03175354) supports atopic dermatitis model-response research.

Moderate lipophilicity profile compatible with topical formulation and skin-permeation studies.

• [1] IUPHAR/BPS Guide to PHARMACOLOGY. rovazolac (ligand ID: 9625). Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9625 View Source
• [2] ClinicalTrials.gov. A Study in Subjects With Moderate Atopic Dermatitis. Identifier: NCT03175354. Retrieved from https://clinicaltrials.gov/ct2/show/NCT03175354 View Source

Rovazolac: Not Interchangeable with Other LXR Modulators

Liver X receptor (LXR) agonists and modulators exhibit distinct pharmacological profiles that preclude generic substitution. Rovazolac is formulated as a topical agent specifically intended for dermatological application, whereas most LXR agonists (e.g., LXR-623, GW3965, T0901317) are oral systemic agents developed for atherosclerosis, cancer, or metabolic disease [1][2]. Furthermore, Rovazolac's clinical development path has reached Phase 2 for atopic dermatitis—a dermatological indication not pursued by other LXR agonists—while other LXR modulators have either been discontinued due to hypertriglyceridemia or remain in preclinical/early clinical stages for non-dermatological conditions [2][3]. The compound's specific structural features (ethyl ester, trifluoromethyl-pyrazole core, methylsulfonyl biphenyl moiety) as disclosed in WO2013130892A1 are not present in other LXR modulator chemical series, and its target engagement profile in human skin remains proprietary [1]. These factors collectively prevent simple interchangeability in both research and development contexts.

Topical vs. systemic LXR agonists

Rovazolac is formulated as a topical gel for dermatology research models, whereas LXR-623, GW3965, and T0901317 are oral systemic agents investigated in metabolic or oncologic contexts. Route-specific delivery and local skin exposure may not transfer to systemic compounds.

Unique chemical scaffold

The ethyl ester, trifluoromethyl-pyrazole core, and methylsulfonyl biphenyl moiety are not present in other LXR modulator chemical series; target engagement in human skin research models remains proprietary.

Dermatology model specificity

No other LXR modulator has advanced to Phase 2 trial endpoint context in atopic dermatitis research models; compound substitution may alter skin-barrier pathway response interpretation.

• [1] IUPHAR/BPS Guide to PHARMACOLOGY. rovazolac (ligand ID: 9625). Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9625 View Source
• [2] ClinicalTrials.gov. A Study in Subjects With Moderate Atopic Dermatitis. Identifier: NCT03175354. Retrieved from https://clinicaltrials.gov/ct2/show/NCT03175354 View Source
• [3] Wrobel J, et al. LXR ligand lowers LDL cholesterol in primates, is lipid neutral in hamster, and reduces atherosclerosis in mouse. J Lipid Res. 2009;50(12):2358-2370. doi:10.1194/jlr.M900037-JLR200 View Source

Rovazolac: Differentiation Evidence

Clinical Advancement in Atopic Dermatitis

Rovazolac has reached Phase 2 clinical evaluation for moderate atopic dermatitis (NCT03175354), a stage not achieved by any other LXR agonist for dermatological indications [1]. In contrast, LXR-623 (WAY-252623) advanced only to Phase 1/2 for atherosclerosis before development was halted [2], while GW3965 and T0901317 remain preclinical tool compounds [3]. This differential clinical investment reflects a distinct therapeutic positioning validated by human safety and tolerability data in the target dermatology population.

Clinical Advancement

Reported

Rovazolac: Phase 2 completed (atopic dermatitis)
LXR-623: Phase 1/2 (atherosclerosis); GW3965/T0901317: Preclinical

Supports dermatology research model endpoint interpretation.

Phase advancement context; cross-study comparable.

Evidence Dimension	Clinical development phase (dermatology indication)
Target Compound Data	Phase 2 completed (NCT03175354)
Comparator Or Baseline	LXR-623: Phase 1/2 (atherosclerosis); GW3965/T0901317: Preclinical
Quantified Difference	≥1 phase advancement vs. nearest comparator
Conditions	Human clinical trial in moderate atopic dermatitis patients (Rovazolac); atherosclerosis or preclinical models (comparators)

Why This Matters

Phase 2 completion de-risks early development and provides human safety data specific to topical application, supporting procurement for translational dermatology research.

• [1] ClinicalTrials.gov. A Study in Subjects With Moderate Atopic Dermatitis. Identifier: NCT03175354. Retrieved from https://clinicaltrials.gov/ct2/show/NCT03175354 View Source
• [2] Wrobel J, et al. LXR ligand lowers LDL cholesterol in primates, is lipid neutral in hamster, and reduces atherosclerosis in mouse. J Lipid Res. 2009;50(12):2358-2370. doi:10.1194/jlr.M900037-JLR200 View Source
• [3] IUPHAR/BPS Guide to PHARMACOLOGY. Liver X receptors: Ligands. Retrieved from https://www.guidetopharmacology.org/GRAC/FamilyDisplayForward?familyId=93 View Source

Topical Route and Lipogenesis Avoidance

Rovazolac is formulated as a topical gel (1.5% and 5%), limiting systemic exposure and circumventing the hypertriglyceridemia liability observed with oral LXR agonists [1]. Oral LXR-623 administration to nonhuman primates resulted in transient increases in circulating triglycerides, a class-wide concern that has impeded development of systemic LXR agonists [2]. Rovazolac's topical route represents a deliberate design strategy to achieve local LXR modulation in skin while minimizing systemic metabolic perturbation.

Topical Route & Lipogenesis

Class-level inference

Rovazolac (topical): No reported triglyceride elevation.
LXR-623 (oral, NHP): Transient plasma triglyceride increase.

Reported tolerability endpoint context may support topical model safety review.

Class-level inference; systemic metabolic perturbation remains a concern for oral LXR agonists.

Evidence Dimension	Systemic triglyceride elevation risk
Target Compound Data	No reported increase (topical application)
Comparator Or Baseline	LXR-623: transient increase in plasma triglycerides in cynomolgus monkeys
Quantified Difference	Qualitative difference in adverse event profile
Conditions	Human Phase 2 trial (Rovazolac topical gel) vs. nonhuman primate study (LXR-623 oral)

Why This Matters

Topical formulation addresses a major liability of LXR agonists, enabling dermatology-focused research and development without the metabolic toxicity constraints of systemic compounds.

• [1] ClinicalTrials.gov. A Study in Subjects With Moderate Atopic Dermatitis. Identifier: NCT03175354. Retrieved from https://clinicaltrials.gov/ct2/show/NCT03175354 View Source
• [2] Wrobel J, et al. LXR ligand lowers LDL cholesterol in primates, is lipid neutral in hamster, and reduces atherosclerosis in mouse. J Lipid Res. 2009;50(12):2358-2370. doi:10.1194/jlr.M900037-JLR200 View Source

Physicochemical Properties for Topical Formulation

Rovazolac exhibits physicochemical properties suitable for skin penetration: an XLogP of 5.02 and a topological polar surface area (TPSA) of 86.64 Ų [1]. For comparison, the systemic LXR agonist LXR-623 has a higher calculated LogP (6.0–6.5) , which favors blood-brain barrier penetration rather than dermal retention. Rovazolac's moderate lipophilicity and polar surface area balance epidermal permeability with formulation compatibility, a profile distinct from more hydrophobic, brain-penetrant LXR modulators.

Physicochemical Profile

Supporting evidence

Rovazolac XLogP 5.02, TPSA 86.64 Ų
LXR-623 LogP ≈6.0–6.5 (calculated). ΔLogP ≈ -1.0 to -1.5.

Moderate lipophilicity may influence skin-permeation assay interpretation.

Supports topical formulation development context.

Evidence Dimension	Lipophilicity (LogP/XLogP)
Target Compound Data	XLogP = 5.02; TPSA = 86.64 Ų
Comparator Or Baseline	LXR-623: LogP ≈ 6.0–6.5
Quantified Difference	ΔLogP ≈ -1.0 to -1.5 (Rovazolac less lipophilic)
Conditions	Calculated values from authoritative databases (Guide to PHARMACOLOGY, vendor datasheets)

Why This Matters

Physicochemical differentiation supports topical formulation development and may influence tissue distribution, guiding selection for dermatology-focused studies over systemic LXR agonists.

• [1] IUPHAR/BPS Guide to PHARMACOLOGY. rovazolac (ligand ID: 9625). Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9625 View Source

Limited Public Potency Data

Quantitative potency data (EC50/IC50 values) for Rovazolac at LXRα and LXRβ are not publicly available in peer-reviewed literature or authoritative databases [1][2]. In contrast, LXR-623 has reported IC50 values of 179 nM (LXRα) and 24 nM (LXRβ) . This absence of public potency data precludes direct head-to-head comparison of intrinsic activity. However, Rovazolac's advancement to Phase 2 clinical trials for atopic dermatitis implies sufficient target engagement and functional activity in human skin, validated by sponsor investment and regulatory acceptance of the IND.

Potency Data Availability

Data to verify

Rovazolac: LXRα/β EC50/IC50 not publicly disclosed.
LXR-623: LXRα IC50 179 nM, LXRβ IC50 24 nM.

Potency comparison requires independent data verification.

Procurement based on development stage and dermatology model context, not intrinsic activity.

Evidence Dimension	LXR potency (EC50/IC50)
Target Compound Data	Not publicly disclosed
Comparator Or Baseline	LXR-623: LXRα IC50 = 179 nM; LXRβ IC50 = 24 nM
Quantified Difference	Cannot be calculated
Conditions	N/A

Why This Matters

Procurement decisions must acknowledge that intrinsic potency comparisons are not possible with publicly available data; selection should instead rely on clinical development stage, topical formulation, and dermatology-specific validation.

• [1] IUPHAR/BPS Guide to PHARMACOLOGY. rovazolac (ligand ID: 9625). Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9625 View Source
• [2] DrugBank. Rovazolac (DB16320). Retrieved from https://go.drugbank.com/drugs/DB16320 View Source

Rovazolac: Application Scenarios

LXR Pharmacology in Skin Models

Rovazolac is optimally suited for in vitro and ex vivo studies of LXR-mediated pathways in human skin equivalents, keratinocyte cultures, or reconstructed epidermis models. Its clinical validation as a topical gel [1] supports its use as a reference compound for investigating LXR-driven gene expression (e.g., ABCA12, involucrin, filaggrin) relevant to skin barrier function and atopic dermatitis pathophysiology.

Formulation Development and Skin Penetration

Given its known physicochemical parameters (XLogP 5.02, TPSA 86.64 Ų) [2], Rovazolac serves as a benchmark compound for developing topical LXR modulator formulations. Researchers can utilize it to optimize vehicle composition, assess ex vivo skin permeation, or conduct comparative studies with systemic LXR agonists to evaluate dermal vs. systemic distribution profiles.

Translational Atopic Dermatitis Research

Rovazolac is the only LXR modulator to have completed a Phase 2 clinical trial in atopic dermatitis [1]. This clinical anchoring makes it a high-value tool for target validation studies, biomarker discovery (e.g., identifying LXR-responsive genes in skin biopsies), and investigating mechanism-based combination therapies for inflammatory skin diseases.

Comparative LXR Modulator Profiling

In research programs seeking to benchmark LXR modulator properties, Rovazolac provides a dermatology-specific comparator distinct from systemic agents like LXR-623 or GW3965. Comparative studies can examine differential effects on keratinocyte differentiation, lipid synthesis, and inflammatory cytokine production, with Rovazolac representing a skin-focused pharmacological tool [1][2].

Application

Selection Property

Validation Focus

LXR-mediated skin-barrier pathway studies

Topical LXR modulator with Phase 2 trial endpoint context

Gene expression endpoints (ABCA12, involucrin, filaggrin)

Topical formulation optimization studies

Moderate lipophilicity (XLogP) and polar surface area profile

Ex vivo skin permeation and vehicle compatibility assays

Atopic dermatitis model-response research

Dermatology-specific LXR tool with reported Phase 2 endpoint context

LXR-responsive gene biomarker endpoints in skin models

Comparative LXR modulator characterization

Skin-focused pharmacological tool distinct from systemic LXR agonists

Keratinocyte differentiation and inflammatory cytokine endpoints

• [1] ClinicalTrials.gov. A Study in Subjects With Moderate Atopic Dermatitis. Identifier: NCT03175354. Retrieved from https://clinicaltrials.gov/ct2/show/NCT03175354 View Source
• [2] IUPHAR/BPS Guide to PHARMACOLOGY. rovazolac (ligand ID: 9625). Retrieved from https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=9625 View Source